Cas no 1804773-29-2 (4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804773-29-2
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4834932
• Update Time: 2025-05-23

4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-13-6(16-8(9,10)11)4(5(3)12)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： LYIGYHYQEDHYBD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=NC=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic Acid: A Comprehensive Overview

4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid is a highly specialized organic compound with the CAS number 1804773-29-2. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound features a pyridine ring substituted with an iodo group at position 4, a methyl group at position 5, a trifluoromethoxy group at position 2, and a carboxylic acid group at position 3. These substituents collectively influence the compound's physicochemical properties, biological activity, and synthetic applications.

The synthesis of 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid involves a series of multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling reactions. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of pyridine derivatives, making this compound a valuable candidate for drug discovery.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a lead molecule for the development of novel therapeutic agents. For instance, research has shown that 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid exhibits potent inhibitory activity against certain kinases and enzymes associated with diseases such as cancer and inflammation. Its ability to selectively target these molecular pathways makes it a promising candidate for preclinical studies.

Moreover, the carboxylic acid functionality in this compound allows for further chemical modifications, such as esterification or amide formation, which can be exploited to enhance its pharmacological properties. Recent advancements in click chemistry and bioorthogonal reactions have opened new avenues for incorporating this compound into complex molecular frameworks, further expanding its potential applications.

In terms of structural characterization, 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its three-dimensional conformation and intermolecular interactions, which are critical for understanding its biological activity.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize ecological impact. Its stability under various conditions has been evaluated to ensure safe storage and transportation. Recent research has also focused on developing eco-friendly synthetic routes for this compound, aligning with global sustainability goals.

In conclusion, 4-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and promising pharmacological profile make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents.